Cas no 189102-86-1 (2-Bromo-4-dodecylthiophene)

2-Bromo-4-dodecylthiophene structure
2-Bromo-4-dodecylthiophene structure
Product Name:2-Bromo-4-dodecylthiophene
CAS No:189102-86-1
MF:C16H27BrS
MW:331.354583024979
CID:2786228
Update Time:2023-08-07

2-Bromo-4-dodecylthiophene Chemical and Physical Properties

Names and Identifiers

    • 2-BROMO-4-DODECYLTHIOPHENE
    • 2-Bromo-4-dodecylthiophene
    • Inchi: 1S/C16H27BrS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-16(17)18-14-15/h13-14H,2-12H2,1H3
    • InChI Key: PAORRKMWCRYIMG-UHFFFAOYSA-N
    • SMILES: BrC1=CC(=CS1)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 330.10168 g/mol
  • Monoisotopic Mass: 330.10168 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 11
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 28.2
  • Molecular Weight: 331.4
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